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Compound of Interest

Compound Name: 1beta-Hydroxytorilin

Cat. No.: B1160364 Get Quote

In-Depth Technical Guide: 1β-Hydroxytorilin
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
This section provides the fundamental chemical identifiers for 1β-Hydroxytorilin, a

sesquiterpenoid isolated from the fruits of Torilis japonica.

Identifier Value

CAS Number 509078-16-4

Molecular Formula C₂₂H₃₂O₆

Molecular Weight 392.49 g/mol

Biological Activity: Cytotoxicity
1β-Hydroxytorilin has demonstrated cytotoxic effects against a range of human cancer cell

lines. This activity is a key area of interest for its potential application in oncology research.

Quantitative Cytotoxicity Data
The following table summarizes the reported half-maximal inhibitory concentration (IC₅₀) values

of 1β-Hydroxytorilin against four human cancer cell lines. These values were determined from
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the scientific literature, though the specific study providing these exact figures is pending full-

text analysis. The compound, along with torilin and 1α-hydroxytorilin, was noted for its cytotoxic

properties[1].

Cell Line Cancer Type IC₅₀ (µg/mL)

A549 Lung Carcinoma Data pending full-text analysis

SK-OV-3 Ovarian Cancer Data pending full-text analysis

SK-MEL-2 Skin Melanoma Data pending full-text analysis

HCT15 Colon Cancer Data pending full-text analysis

Experimental Protocols
Detailed experimental methodologies are crucial for the replication and extension of research

findings. The following outlines a standard protocol for assessing the cytotoxicity of natural

product isolates like 1β-Hydroxytorilin.

Isolation of 1β-Hydroxytorilin
Guaiane-type sesquiterpenoids, including 1β-Hydroxytorilin, are typically isolated from the fruits

of Torilis japonica. The general procedure involves:

Extraction: The plant material is extracted with methanol, followed by a partition with

methylene chloride.

Chromatography: The methylene chloride-soluble fraction undergoes repeated column

chromatography using silica gel and Sephadex LH-20 to separate the individual

compounds[1].

Cytotoxicity Assay (Sulforhodamine B - SRB Assay)
The SRB assay is a colorimetric method used to determine cell density, based on the

measurement of cellular protein content. It is a common method for screening the cytotoxicity

of chemical compounds.

Materials:
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Human cancer cell lines (e.g., A549, SK-OV-3, SK-MEL-2, HCT15)

Complete cell culture medium (specific to each cell line)

1β-Hydroxytorilin stock solution (dissolved in a suitable solvent like DMSO)

Trichloroacetic acid (TCA)

Sulforhodamine B (SRB) solution

Tris base solution

96-well microplates

Procedure:

Cell Seeding: Plate the cells in 96-well plates at an appropriate density and incubate for 24

hours to allow for attachment.

Compound Treatment: Treat the cells with various concentrations of 1β-Hydroxytorilin and

incubate for a specified period (e.g., 48 or 72 hours).

Cell Fixation: Gently add cold TCA to each well to fix the cells and incubate for 1 hour at 4°C.

Staining: Wash the plates with water and air dry. Add SRB solution to each well and incubate

at room temperature for 30 minutes.

Wash and Solubilization: Remove the unbound SRB by washing with 1% acetic acid and air

dry the plates. Add Tris base solution to each well to solubilize the protein-bound dye.

Absorbance Measurement: Measure the absorbance at a suitable wavelength (e.g., 515 nm)

using a microplate reader.

Data Analysis: Calculate the percentage of cell growth inhibition for each concentration and

determine the IC₅₀ value.

Signaling Pathways and Mechanism of Action
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The precise signaling pathways through which 1β-Hydroxytorilin exerts its cytotoxic effects

have not been explicitly detailed in the currently available scientific literature. However,

research on other guaiane sesquiterpenoids provides insights into potential mechanisms.

Many guaiane sesquiterpenes are known to induce apoptosis in cancer cells[2]. The cytotoxic

mechanism often involves the intrinsic apoptosis pathway, which is initiated by intracellular

signals in response to cellular stress.

Postulated Apoptotic Pathway
Based on the known mechanisms of related compounds, the cytotoxic activity of 1β-

Hydroxytorilin may involve the following sequence of events. This pathway is a generalized

representation of apoptosis induction by guaiane sesquiterpenoids and requires specific

experimental validation for 1β-Hydroxytorilin.

Mitochondrial Response Caspase Cascade

1β-Hydroxytorilin Bcl-2 Family Modulation Cytochrome c Release Caspase Activation
(e.g., Caspase-9, Caspase-3) PARP Cleavage Apoptosis

Click to download full resolution via product page

Caption: Postulated intrinsic apoptosis pathway induced by 1β-Hydroxytorilin.

Further research is necessary to elucidate the specific molecular targets and signaling

cascades modulated by 1β-Hydroxytorilin. Studies investigating its effects on key apoptosis-

regulating proteins (e.g., Bcl-2 family members, caspases) and cell cycle progression would

provide a more detailed understanding of its mechanism of action. Other guaiane

sesquiterpenoids have been shown to influence pathways such as the PI3K/Akt signaling

pathway, which is crucial for cell survival and proliferation[2][3]. The potential for 1β-

Hydroxytorilin to modulate this and other cancer-related pathways remains an important area

for future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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